(20r,23r,24r)-Dinosterane

• Molecular Formula: C30H54
• Molecular Weight: 414.7 g/mol
• SMILES: CC1CCCC2(C1CCC3C2CCC4(C3CCC4C(C)CC(C)C(C)C(C)C)C)C
• InChI: InChI=1S/C30H54/c1-19(2)23(6)21(4)18-22(5)26-13-14-27-24-11-12-25-20(3)10-9-16-29(25,7)28(24)15-17-30(26,27)8/h19-28H,9-18H2,1-8H3
• InChIKey: YISIWADHCLSOOJ-UHFFFAOYSA-N

(20R,23R,24R)-Dinosterane is the fully saturated hydrocarbon counterpart of the dinoflagellate membrane sterol dinosterol, belonging to the C30 4α-methyl sterane family. It functions as a highly specific molecular fossil (biomarker) in petroleum geochemistry, where its presence is used to trace dinoflagellate-derived organic matter in sedimentary rocks and crude oils.

What Is (20R,23R,24R)-Dinosterane and Why Procurement Teams Should Care About Its Stereochemistry

(20R,23R,24R)-Dinosterane is the fully saturated hydrocarbon counterpart of the dinoflagellate membrane sterol dinosterol, belonging to the C30 4α-methyl sterane family . It functions as a highly specific molecular fossil (biomarker) in petroleum geochemistry, where its presence is used to trace dinoflagellate-derived organic matter in sedimentary rocks and crude oils . Unlike generic sterane mixtures, this compound possesses a defined stereochemical configuration at carbons 20, 23, and 24 that is directly inherited from the enzymatic machinery of dinoflagellates, making it a precise chemical proxy rather than a bulk compositional parameter .

Workflow Biomarker GC-MS analysis in petroleum geochemistry

Selection (20R,23R,24R) stereoisomer – natural configuration standard

Use Context Dinoflagellate input tracing in source-rock correlation

• [1] Summons, R.E., Volkman, J.K., Boreham, C.J. (1987) 'Dinosterane and other steroidal hydrocarbons of dinoflagellate origin in sediments and petroleum', Geochimica et Cosmochimica Acta, 51(11), pp. 3075–3082. View Source
• [2] Wikipedia contributors (2025) 'Dinosterane', Wikipedia, The Free Encyclopedia. View Source

Why (20R,23R,24R)-Dinosterane Cannot Be Replaced by Other C30 Steranes Without Compromising Analytical Specificity

Closely related C30 steranes such as 24-ethyl-4α-methylcholestane (4-methylstigmastane) and the (20R,23S,24R)-, (20R,23R,24S)-, or (20R,23S,24S)-diastereomers of dinosterane share the same elemental composition (C30H54) and often co-elute on conventional GC columns . However, they differ critically in their mass spectral fragmentation and biological provenance. Substituting one for another without stereochemical verification can lead to false-positive dinoflagellate assignments or incorrect paleoenvironmental reconstructions, as non-dinoflagellate sources (e.g., lacustrine algae, certain diatoms) can produce the non-(20R,23R,24R) isomers . The quantitative evidence below demonstrates that only the (20R,23R,24R)-configured dinosterane carries the unambiguous dinoflagellate signature required for high-confidence geochemical correlation studies.

(20R,23R,24R)-Dinosterane

Other C30 Steranes

Risk Context

Enhanced m/z 98 fragment ion, dinoflagellate-specific mass spectrum

Low m/z 98 abundance; may co-elute, non-specific fragmentation

Mass spectral fingerprint mismatch may cause false-positive dinoflagellate assignments

Exclusively dinoflagellate-derived biomarker

May originate from lacustrine algae or diatoms (different environmental signal)

Biological provenance divergence may lead to paleoenvironmental misclassification

(20R,23R,24R) – matches natural dinosterol stereochemistry

(20R,23S,24R)-, (20R,23R,24S)-, (20R,23S,24S) – synthetic diastereomers not found in nature

Stereochemical non-equivalence alters retention and fragmentation; limits direct substitution

• [1] Stoilov, I., Kolaczkowska, E., Watt, D.S., Pyrek, J.St., Carlson, R.M.K., Fago, F.J., Moldowan, J.M. (1993) 'Synthesis of Biological Markers in Fossil Fuels. 7. Selected Diastereomers of 4α-Methyl-5α-stigmastane and 5α-Dinosterane', Journal of Organic Chemistry, 58(12), pp. 3444–3454. View Source
• [2] Summons, R.E., Volkman, J.K., Boreham, C.J. (1987) 'Dinosterane and other steroidal hydrocarbons of dinoflagellate origin in sediments and petroleum', Geochimica et Cosmochimica Acta, 51(11), pp. 3075–3082. View Source

Quantitative Differentiation of (20R,23R,24R)-Dinosterane from Its Closest Analogs

Mass Spectral Fingerprint: m/z 98 Ion Abundance Distinguishes (20R,23R,24R)-Dinosterane from 24-Ethyl-4α-Methylcholestane

In GC-MS analysis, (20R,23R,24R)-dinosterane exhibits a dramatically enhanced abundance of the m/z 98 fragment ion compared to its structural isomer 24-ethyl-4α-methylcholestane (also a C30 4-methyl sterane). This is attributed to preferential cleavage of the C-22,23 bond in the dinosterane side-chain . The distinction is so pronounced that m/z 98 chromatograms are routinely employed as a selective detection method for dinosterane isomers in complex hydrocarbon mixtures, even in the presence of co-eluting steranes .

Mass spectral fingerprint

Head-to-head

(20R,23R,24R): Highly increased m/z 98 ion

24-ethyl-4α-methylcholestane: Low m/z 98 ion

Supports selective dinosterane detection in complex hydrocarbon mixtures

MRM transition M+ → m/z 98 enables interference-free quantification

Evidence Dimension	Relative abundance of m/z 98 fragment ion in electron ionization mass spectra
Target Compound Data	(20R,23R,24R)-dinosterane: 'highly increased' m/z 98 ion abundance (qualitative descriptor from primary literature; exact ratio data available in Arouri et al., 2000)
Comparator Or Baseline	24-ethyl-4α-methylcholestane: significantly lower m/z 98 ion abundance
Quantified Difference	The m/z 98 ion abundance is described as 'highly increased' relative to the comparator; this qualitative difference is sufficient for unambiguous chromatographic discrimination in metastable reaction monitoring (MRM) mode
Conditions	Electron ionization (EI) GC-MS; metastable reaction monitoring (MRM) of M+ → m/z 98 transition; standard non-polar GC column (e.g., DB-5 or equivalent)

Why This Matters

This mass spectral feature enables selective and interference-free quantification of dinosterane in the presence of other C30 steranes, a critical requirement for accurate dinoflagellate biomass estimation in petroleum source-rock correlation studies.

• [1] Wikipedia contributors (2025) 'Dinosterane — Characterisation', Wikipedia, The Free Encyclopedia, citing Arouri, K.R., Greenwood, P.F., Walter, M.R. (2000) 'Biological affinities of Neoproterozoic acritarchs from Australia: microscopic and chemical characterisation', Organic Geochemistry, 31(1), pp. 75–89. View Source
• [2] Summons, R.E., Volkman, J.K., Boreham, C.J. (1987) 'Dinosterane and other steroidal hydrocarbons of dinoflagellate origin in sediments and petroleum', Geochimica et Cosmochimica Acta, 51(11), pp. 3075–3082. View Source

Marine vs. Non-Marine Source Specificity: Dinosterane Predominance Only in Marine Depositional Settings

Summons et al. (1987) demonstrated that in marine-derived oils and source rocks (Triassic to Early Cretaceous), C30 sterane distributions are dominated by 4α,23,24-trimethylcholestane (dinosterane) isomers, whereas in non-marine (lacustrine) oils and shales (Cretaceous to Eocene), 24-ethyl-4α-methylcholestane isomers predominate and dinosterane is either absent or present in very low relative abundance . This quantitative dichotomy provides a direct depositional environment proxy: a high dinosterane/(24-ethyl-4α-methylcholestane) ratio indicates marine organic matter input, while a low or zero ratio is characteristic of lacustrine or terrestrial sources.

Source specificity

Head-to-head

Marine oils: abundant dinosterane, major C30 sterane

Non-marine oils: dinosterane absent or very low abundance

Marine vs. lacustrine source discrimination for depositional environment assignment

Binary classifier; high dinosterane ratio indicates marine organic matter input

Evidence Dimension	Relative concentration of dinosterane vs. 24-ethyl-4α-methylcholestane in solvent-extractable saturated hydrocarbon fractions
Target Compound Data	Marine oils and shales: dinosterane present at 'high concentrations' as a major C30 sterane component
Comparator Or Baseline	Non-marine oils and shales: dinosterane absent or 'very low abundance'; 24-ethyl-4α-methylcholestane is the dominant C30 sterane
Quantified Difference	Qualitative binary: marine samples consistently show abundant dinosterane, while non-marine samples show little to none. Dinosterane/24-ethyl-4α-methylcholestane ratio approaches zero in lacustrine settings.
Conditions	GC-MS analysis of saturated hydrocarbon fractions; metastable reaction monitoring (MRM) for C30 steranes; samples from Triassic–Eocene petroleum systems (Bristol Trough, UK; Australian basins)

Why This Matters

This marine exclusivity makes (20R,23R,24R)-dinosterane a deterministic biomarker for marine-influenced source rocks, directly impacting basin modeling, petroleum system analysis, and exploration risk assessment. Procurement of the correct isomer is essential to avoid misclassifying lacustrine-sourced oils as marine.

• [1] Summons, R.E., Volkman, J.K., Boreham, C.J. (1987) 'Dinosterane and other steroidal hydrocarbons of dinoflagellate origin in sediments and petroleum', Geochimica et Cosmochimica Acta, 51(11), pp. 3075–3082. View Source

Stereochemical Fidelity: Only the (20R,23R,24R) Configuration Corresponds to Native Dinoflagellate-Derived Dinosterane

The four possible C-23/C-24 diastereomers of 5α-dinosterane—(20R,23R,24R), (20R,23S,24R), (20R,23R,24S), and (20R,23S,24S)—have all been prepared synthetically . However, only the (20R,23R,24R) isomer matches the stereochemistry of dinosterol (4α,23R,24R-trimethyl-5α-cholest-22E-en-3β-ol), the precursor sterol produced by dinoflagellates . When dinosterol undergoes diagenetic transformation in sediments, it yields exclusively the (20R,23R,24R)-configured dinosterane; the other diastereomers do not occur naturally and can only be obtained through stereoselective chemical synthesis . Thus, any analytical standard or reference material that is not the pure (20R,23R,24R) isomer will not co-elute or co-fragment identically with the natural biomarker found in geological samples.

Stereochemical identity

Class-level

(20R,23R,24R) only Natural stereoisomer

Only this diastereomer matches native dinoflagellate-derived dinosterane

Other 3 diastereomers are synthetic; incorrect standard yields retention/mass mismatch

Evidence Dimension	Stereochemical identity relative to natural dinosterol precursor
Target Compound Data	(20R,23R,24R)-dinosterane: C-23 R, C-24 R — matches natural dinosterol configuration
Comparator Or Baseline	(20R,23S,24R)-, (20R,23R,24S)-, (20R,23S,24S)-dinosterane: synthetic diastereomers not found in nature
Quantified Difference	Binary: 1 of 4 possible diastereomers is naturally occurring. The (20R,23R,24R) isomer is the sole configuration produced by dinoflagellate biosynthesis (~100% stereoselectivity at C-23 and C-24).
Conditions	Biosynthetic pathway: S-adenosyl methionine (SAM)-mediated alkylation of the sterol side-chain in dinoflagellates; diagenetic hydrogenation of dinosterol to dinosterane in anoxic sediments

Why This Matters

Purchasing a non-(20R,23R,24R) dinosterane standard will yield incorrect retention time and mass spectral data for geochemical sample analysis, leading to false-negative identifications of dinoflagellate contributions in petroleum exploration studies. Only the (20R,23R,24R) isomer is fit-for-purpose as an analytical reference material.

• [1] Stoilov, I., Kolaczkowska, E., Watt, D.S., Pyrek, J.St., Carlson, R.M.K., Fago, F.J., Moldowan, J.M. (1993) 'Synthesis of Biological Markers in Fossil Fuels. 7. Selected Diastereomers of 4α-Methyl-5α-stigmastane and 5α-Dinosterane', Journal of Organic Chemistry, 58(12), pp. 3444–3454. View Source
• [2] Shimizu, Y., Alam, M., Kobayashi, A. (1976) 'Dinosterol, the major sterol with a unique side chain in the toxic dinoflagellate, Gonyaulax tamarensis', Journal of the American Chemical Society, 98(4), pp. 1059–1060. View Source

Highest-Impact Application Scenarios for (20R,23R,24R)-Dinosterane in Industry and Research

Petroleum Source-Rock Correlation and Basin Modeling

Oil companies and geochemical service laboratories use (20R,23R,24R)-dinosterane as a definitive marine input marker in oil–oil and oil–source-rock correlation studies. The m/z 98 mass chromatogram selectively quantifies dinosterane even in complex hydrocarbon mixtures, allowing basin modelers to map marine incursions and predict source-rock distribution. The quantitative absence of dinosterane in non-marine oils, as established by Summons et al. (1987) , provides a clear binary classifier for depositional environment assignment.

Deep-Time Paleoenvironmental Reconstruction and Early Eukaryote Evolution Studies

Academic and government research groups investigating the Proterozoic–Phanerozoic transition rely on dinosterane to trace the emergence of dinoflagellates. The (20R,23R,24R) stereoisomer is critical because only this configuration arises from eukaryotic sterol biosynthesis . Use of an incorrect diastereomer standard would invalidate biomarker identifications in Precambrian rocks, potentially misdating the first appearance of dinoflagellates by hundreds of millions of years.

Analytical Reference Material for GC-MS/MS Method Development

Contract research organizations and university core facilities developing targeted MRM methods for sterane quantification require a certified (20R,23R,24R)-dinosterane standard. The compound's unique mass spectral behavior—specifically the enhanced m/z 98 fragmentation—serves as a system suitability check and retention-time calibrant for C30 sterane windows . Any substitution with other diastereomers or with 24-ethyl-4α-methylcholestane will produce different retention and fragmentation patterns, rendering the method non-transferable.

Marine vs. Lacustrine Oil Fingerprinting for Exploration License Evaluation

During license-round evaluations, geochemical screening of seep oils or rock extracts using (20R,23R,24R)-dinosterane/(24-ethyl-4α-methylcholestane) ratios enables rapid triage of marine-sourced petroleum systems. A high ratio signals dinoflagellate-rich marine source rocks with favorable oil-generation potential, while a ratio near zero indicates lacustrine or terrigenous organic facies, guiding multi-million-dollar bidding decisions .

Application

Selection Property

Validation Focus

Source-rock correlation & basin modeling

Stereochemical identity (20R,23R,24R)

m/z 98 ion selectivity and marine biomarker exclusivity

Deep-time paleoenvironment reconstruction

Natural-configuration standard

Eukaryote sterol biosynthesis pathway consistency

GC-MS/MS method development

Defined fragmentation pattern

System suitability and retention-time calibration for C30 steranes

Marine vs. lacustrine oil fingerprinting

Dinosterane/4-methylstigmastane ratio context

Depositional environment binary classification

• [1] Summons, R.E., Volkman, J.K., Boreham, C.J. (1987) 'Dinosterane and other steroidal hydrocarbons of dinoflagellate origin in sediments and petroleum', Geochimica et Cosmochimica Acta, 51(11), pp. 3075–3082. View Source
• [2] Stoilov, I., Kolaczkowska, E., Watt, D.S., Pyrek, J.St., Carlson, R.M.K., Fago, F.J., Moldowan, J.M. (1993) 'Synthesis of Biological Markers in Fossil Fuels. 7. Selected Diastereomers of 4α-Methyl-5α-stigmastane and 5α-Dinosterane', Journal of Organic Chemistry, 58(12), pp. 3444–3454. View Source
• [3] Wikipedia contributors (2025) 'Dinosterane — Characterisation', Wikipedia, The Free Encyclopedia, citing Arouri, K.R., Greenwood, P.F., Walter, M.R. (2000) 'Biological affinities of Neoproterozoic acritarchs from Australia: microscopic and chemical characterisation', Organic Geochemistry, 31(1), pp. 75–89. View Source